![molecular formula C8H13NO3 B1470463 1-(Aminomethyl)-5-oxaspiro[2.4]heptane-1-carboxylic acid CAS No. 1782537-57-8](/img/structure/B1470463.png)
1-(Aminomethyl)-5-oxaspiro[2.4]heptane-1-carboxylic acid
Overview
Description
1-(Aminomethyl)-5-oxaspiro[2.4]heptane-1-carboxylic acid, also known as AMOH, is an organic compound with a molecular formula C7H13NO3. It is a white crystalline solid, soluble in water and organic solvents. AMOH is a versatile building block for organic synthesis and has been widely used in the pharmaceutical and agrochemical industries. It is also used in the synthesis of various heterocyclic compounds, such as aminopyridines and aminopyrimidines.
Mechanism of Action
The mechanism of action of 1-(Aminomethyl)-5-oxaspiro[2.4]heptane-1-carboxylic acid is not well understood. However, it is believed that the compound acts as a proton donor, donating protons to the active site of enzymes and other proteins. This is thought to be the basis for its biological activity.
Biochemical and Physiological Effects
This compound has been shown to have a number of biochemical and physiological effects. It has been shown to inhibit the growth of bacteria and fungi, and to have anti-inflammatory and anti-cancer properties. It has also been shown to have antioxidant and anti-apoptotic effects.
Advantages and Limitations for Lab Experiments
The main advantage of using 1-(Aminomethyl)-5-oxaspiro[2.4]heptane-1-carboxylic acid in laboratory experiments is its low cost and high reactivity. It is also relatively stable and can be stored for long periods of time. However, there are some limitations to its use in laboratory experiments. For example, this compound is not very soluble in water, so it is not suitable for use in aqueous solutions. In addition, it is not very stable in the presence of light and oxygen.
Future Directions
There are a number of potential future directions for the use of 1-(Aminomethyl)-5-oxaspiro[2.4]heptane-1-carboxylic acid. One possible direction is to explore its use as a drug delivery system, as it has been shown to be able to interact with proteins and other molecules in the body. Another potential direction is to explore its use in the synthesis of novel heterocyclic compounds and other biologically active compounds. In addition, further research is needed to better understand the mechanism of action of this compound and its potential applications.
Scientific Research Applications
1-(Aminomethyl)-5-oxaspiro[2.4]heptane-1-carboxylic acid is used in a variety of scientific research applications. It is used in the synthesis of various heterocyclic compounds, such as aminopyridines and aminopyrimidines. It is also used as a starting material for the synthesis of biologically active compounds, such as antibiotics, antifungals, and antivirals. In addition, this compound is used in the synthesis of peptides and proteins, and in the preparation of lipids and polysaccharides.
properties
IUPAC Name |
2-(aminomethyl)-5-oxaspiro[2.4]heptane-2-carboxylic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H13NO3/c9-4-8(6(10)11)3-7(8)1-2-12-5-7/h1-5,9H2,(H,10,11) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
ICPQMZNPGIHLJJ-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1COCC12CC2(CN)C(=O)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H13NO3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
171.19 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
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Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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